![molecular formula C19H28N2O4 B5302135 1-[(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid](/img/structure/B5302135.png)
1-[(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid, also known as DMXAA, is a small molecule compound that has been studied for its potential as an anti-cancer agent. DMXAA was first identified in the 1990s and has since been the subject of numerous studies investigating its mechanism of action and potential therapeutic applications.
Mechanism of Action
1-[(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid works by activating the immune system and inducing the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α). These cytokines can lead to the destruction of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been shown to induce fever, hypotension, and vascular leakage. These effects are thought to be related to the activation of cytokine production.
Advantages and Limitations for Lab Experiments
One advantage of 1-[(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid as an anti-cancer agent is its ability to activate the immune system and induce the production of cytokines, which can lead to the destruction of cancer cells. However, this compound has also been shown to have a number of side effects, including fever, hypotension, and vascular leakage. These side effects can limit its use in clinical settings.
Future Directions
There are a number of potential future directions for research on 1-[(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid. One area of interest is the development of more targeted therapies that can activate the immune system without causing the side effects associated with this compound. Another area of interest is the development of combination therapies that can enhance the anti-tumor activity of this compound. Overall, this compound remains an important area of research for its potential as an anti-cancer agent.
Synthesis Methods
1-[(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid can be synthesized using a multi-step process that involves the reaction of 2-methylphenol with diethylamine to form 4-(2-methylphenoxy)piperidine. This compound is then reacted with ethyl chloroacetate to form this compound.
Scientific Research Applications
1-[(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid has been studied extensively for its potential as an anti-cancer agent. In preclinical studies, this compound has been shown to have potent anti-tumor activity against a variety of cancer types, including lung, breast, and prostate cancer. This compound works by activating the immune system and inducing the production of cytokines, which can lead to the destruction of cancer cells.
properties
IUPAC Name |
1-[2-(diethylamino)acetyl]-4-(2-methylphenoxy)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4/c1-4-20(5-2)14-17(22)21-12-10-19(11-13-21,18(23)24)25-16-9-7-6-8-15(16)3/h6-9H,4-5,10-14H2,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGSHYUHUGGOOBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(=O)N1CCC(CC1)(C(=O)O)OC2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.